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Compound of Interest

Compound Name: 3-Bromo-2-fluorobenzaldehyde

Cat. No.: B121081 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of 3-Bromo-2-
fluorobenzaldehyde, a common building block in organic synthesis. Adherence to these

guidelines is crucial for minimizing risks and complying with regulatory standards.

Essential Safety and Handling Information
3-Bromo-2-fluorobenzaldehyde is a chemical compound that requires careful handling due to

its toxicological profile. It is harmful if swallowed, causes significant skin and eye irritation, and

may lead to respiratory irritation.[1][2] Furthermore, it is classified as toxic to aquatic life with

long-lasting effects.

Key safety precautions include:

Wearing appropriate personal protective equipment (PPE), including chemical safety

goggles, gloves, and a lab coat.

Working in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation

of dust or vapors.[1][3]

Avoiding contact with skin and eyes.[1][3] In case of contact, rinse the affected area

immediately and thoroughly with water.[1]
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Preventing the release of the chemical into the environment.[3]

Material Properties
A clear understanding of the physical and chemical properties of 3-Bromo-2-
fluorobenzaldehyde is essential for its safe handling and storage.

Property Value

Molecular Formula C₇H₄BrFO

Molecular Weight 203.01 g/mol

Appearance Off-white solid[1]

Melting Point 43 - 46 °C[1]

Flash Point > 110 °C[1]

Storage Keep refrigerated in a tightly sealed container.[1]

Step-by-Step Disposal Protocol
The disposal of 3-Bromo-2-fluorobenzaldehyde must be conducted in accordance with local,

state, and federal regulations.[4] Improper disposal can lead to environmental contamination

and potential legal liabilities.

1. Waste Identification and Segregation:

Categorization: Classify 3-Bromo-2-fluorobenzaldehyde waste as hazardous chemical

waste.

Segregation: Do not mix this waste with non-hazardous materials or other incompatible

chemical waste streams.

2. Waste Collection and Storage:

Container: Use a designated, properly labeled, and leak-proof container for collecting the

waste. The container should be clearly marked as "Hazardous Waste" and list the chemical

name.
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Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and bases.[5] Ensure the storage

area is secure and accessible only to authorized personnel.

3. Spill Management:

In the event of a spill, evacuate the area if necessary.

Wearing appropriate PPE, carefully sweep up the solid material and place it into the

designated hazardous waste container.[5][6]

Avoid generating dust.

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.

4. Final Disposal:

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed and approved waste disposal contractor.[1][3] Do not attempt to dispose

of this chemical down the drain or in regular trash.[3][4]

Documentation: Maintain accurate records of the waste generated, including the chemical

name, quantity, and date of disposal, in accordance with institutional and regulatory

requirements.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3-Bromo-2-fluorobenzaldehyde.
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Caption: Workflow for the safe disposal of 3-Bromo-2-fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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